Cas no 221116-46-7 (Acetic acid, nitro-, 2-propenyl ester)

• Product Name: Acetic acid, nitro-, 2-propenyl ester
• CAS No: 221116-46-7
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 1406602
• Update Time: 2024-08-16

Acetic acid, nitro-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, nitro-, 2-propenyl ester
• Acetic acid, 2-nitro-, 2-propen-1-yl ester

• Inchi： 1S/C5H7NO4/c1-2-3-10-5(7)4-6(8)9/h2H,1,3-4H2
• InChI Key： NPMYPNBOIUXWBN-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)C[N+]([O-])=O

Computed Properties

• Exact Mass: 145.03751

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 215.4±15.0 °C(Predicted)
• PSA: 69.44
• pka: 5.51±0.29(Predicted)